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Compound of Interest

Compound Name: 5-oxooctanoyl-CoA

Cat. No.: B15546814 Get Quote

5-Oxooctanoyl-CoA: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological significance of 5-oxooctanoyl-CoA. Due to the limited availability of

direct experimental data for this specific molecule, this guide synthesizes information from

closely related compounds and general principles of acyl-CoA metabolism.

Chemical Structure and Properties
5-Oxooctanoyl-CoA is a derivative of coenzyme A, featuring an eight-carbon acyl chain

(octanoyl) with a ketone group at the fifth carbon position. This acyl chain is linked to the thiol

group of coenzyme A via a thioester bond.

Quantitative Data
The known and calculated physicochemical properties of 5-oxooctanoyl-CoA are summarized

in the table below. Experimental data such as melting point, boiling point, and solubility are not

readily available in public databases.
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Property Value Source

Molecular Formula C29H48N7O18P3S MedchemExpress[1]

Molecular Weight 907.71 g/mol MedchemExpress[1]

Canonical SMILES

CCCCC(=O)CCC(=O)SCCNC(

=O)CCNC(=O)C(C(C)

(C)COP(=O)(O)OP(=O)

(O)OC[C@H]1--INVALID-

LINK--

N2C=NC3=C(N)N=CN=C23)O

">C@HOP(=O)(O)O)O

Deduced

InChI Key Deduced from structure Deduced

Topological Polar Surface Area 406 Å²
Calculated for 3-oxooctanoyl-

CoA[2]

Formal Charge -4 Deduced

Experimental Protocols
Specific experimental protocols for the synthesis of 5-oxooctanoyl-CoA are not detailed in the

current literature. However, general chemo-enzymatic methods for the synthesis of acyl-CoA

thioesters are well-established and can be adapted for this molecule.

General Chemo-Enzymatic Synthesis of Acyl-CoA
Thioesters
This protocol is based on methods described for the synthesis of various fatty acyl-CoA

thioesters.[3][4][5]

Objective: To synthesize 5-oxooctanoyl-CoA from 5-oxooctanoic acid and Coenzyme A.

Materials:

5-oxooctanoic acid
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Coenzyme A (free acid or lithium salt)

Acyl-CoA synthetase (immobilized or in solution)[3]

ATP (Adenosine triphosphate)

MgCl2 (Magnesium chloride)

Triton X-100 (for enzyme solubilization, if needed)[3]

Buffer solution (e.g., Tris-HCl, pH 7.5-8.0)

Organic solvent (e.g., THF for activation step)

Activating agent (e.g., N,N'-Carbonyldiimidazole)[4]

Purification column (e.g., Octyl-Sepharose for hydrophobic chromatography)[3]

Methodology:

Activation of 5-oxooctanoic acid:

Dissolve 5-oxooctanoic acid in an anhydrous organic solvent such as tetrahydrofuran

(THF).

Add an activating agent like N,N'-carbonyldiimidazole to form the 5-oxooctanoyl-

imidazolide.

Stir the reaction at room temperature to ensure complete activation.

Enzymatic Thioesterification:

Prepare a solution of Coenzyme A in a suitable aqueous buffer (e.g., 0.1 M Tris-HCl, pH

8.0) containing ATP and MgCl2.

Add the activated 5-oxooctanoyl-imidazolide to the Coenzyme A solution.

Introduce acyl-CoA synthetase to catalyze the formation of the thioester bond.
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Incubate the reaction mixture at an optimal temperature for the enzyme (typically 25-

37°C).

Purification:

Terminate the reaction by adding an acid (e.g., citric acid) to lower the pH.

Purify the resulting 5-oxooctanoyl-CoA using hydrophobic interaction chromatography on

a column such as Octyl-Sepharose.[3]

Elute the product with an appropriate gradient of an organic solvent (e.g., isopropanol or

acetonitrile) in water.

Lyophilize the purified fractions to obtain 5-oxooctanoyl-CoA as a solid.

Analysis:

Confirm the identity and purity of the product using techniques such as HPLC, mass

spectrometry, and NMR spectroscopy.

Start:
5-oxooctanoic acid

+ Coenzyme A

Activation of
Carboxylic Acid

Activating Agent
(e.g., CDI) Enzymatic

Thioesterification
Activated Acyl Group Purification

(Chromatography)
Crude Product Analysis

(HPLC, MS, NMR)
End Product:

Pure 5-oxooctanoyl-CoA

Click to download full resolution via product page

A generalized workflow for the chemo-enzymatic synthesis of 5-oxooctanoyl-CoA.

Biological Role and Metabolic Pathways
Acyl-CoA molecules are central intermediates in metabolism, participating in both the

breakdown of fatty acids for energy (catabolism) and the synthesis of complex lipids

(anabolism).[6][7]

General Function of Oxo-Acyl-CoAs
Oxo-acyl-CoAs are intermediates in several metabolic pathways. For instance, 3-oxoacyl-CoAs

are standard intermediates in the beta-oxidation of fatty acids.[8] The position of the oxo group
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determines the specific pathway in which the molecule is involved. While 5-oxooctanoyl-CoA
is not a direct intermediate in the canonical beta-oxidation spiral, it could potentially arise from

alternative fatty acid oxidation pathways or the metabolism of specific dietary lipids.

Acyl-CoA thioesterases are enzymes that can hydrolyze acyl-CoAs to the free fatty acid and

coenzyme A, thereby regulating the intracellular levels of these molecules.[9]

Potential Metabolic Fate of 5-Oxooctanoyl-CoA
The metabolic fate of 5-oxooctanoyl-CoA has not been explicitly described. However, based

on the principles of fatty acid metabolism, it could potentially be metabolized through the beta-

oxidation pathway. Fatty acid oxidation is a major source of metabolic energy, particularly

during fasting or exercise.[10] This process occurs within the mitochondria and peroxisomes

and involves the sequential cleavage of two-carbon units from the acyl chain.[10][11]

The diagram below illustrates a hypothetical integration of 5-oxooctanoyl-CoA into the general

fatty acid beta-oxidation pathway.
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A potential metabolic pathway for 5-oxooctanoyl-CoA in cellular energy production.
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In this proposed pathway, 5-oxooctanoic acid is first activated to 5-oxooctanoyl-CoA. It could

then potentially enter the mitochondrial beta-oxidation pathway, where it would be further

metabolized to yield acetyl-CoA. The acetyl-CoA would then enter the tricarboxylic acid (TCA)

cycle for the production of ATP.[12]

Conclusion
5-Oxooctanoyl-CoA is a specific acyl-CoA derivative for which direct experimental data is

limited. However, by understanding its chemical structure and the well-established biochemistry

of related acyl-CoAs, we can infer its properties and potential biological roles. Further research

is needed to elucidate the specific metabolic pathways involving 5-oxooctanoyl-CoA and to

determine its significance in physiology and disease. The experimental protocols and metabolic

frameworks presented in this guide provide a foundation for future investigations into this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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